4-ethyl-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 4-ethyl-2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C16H18N4S/c1-2-13-4-3-5-14-15(13)18-16(21-14)20-9-12(10-20)8-19-7-6-17-11-19/h3-7,11-12H,2,8-10H2,1H3
• InChI Key: GHBOEKCQYQFNOP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N3CC(C3)CN4C=CN=C4
• Molecular Formula: C16H18N4S
• Molecular Weight: 298.4 g/mol

Description

“4-ethyl-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in the development of new drugs.

Synthesis Analysis

The synthesis of imidazole-containing compounds is a topic of significant research. One method involves the benzoylation of substituted phenols under low temperature conditions. Another method involves the Claisen–Schmidt condensation of 4-(1H-imidazol-1-yl)benzaldehyde with 4′-methylacetophenone using aqueous sodium hydroxide in methanol.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole-containing compounds are known for their broad range of chemical reactions. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Scientific Research Applications

4-ethyl-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole has been studied extensively for its potential applications in biochemistry, pharmaceuticals, and other fields. In particular, the compound has been investigated for its potential as a therapeutic agent for treating a variety of diseases, such as cancer, diabetes, and cardiovascular diseases. Additionally, this compound has been studied for its potential use as an anti-inflammatory, anti-bacterial, and anti-fungal agent. The compound has also been investigated for its potential use as an insecticide, as well as its ability to inhibit the growth of certain bacteria.

Mechanism of Action

The mechanism of action of 4-ethyl-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole is still being investigated, but it is believed to involve the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is a key enzyme in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, this compound is thought to reduce inflammation and pain. Additionally, the compound has been shown to inhibit the activity of certain enzymes involved in the metabolism of lipids, which may explain its potential therapeutic effects on metabolic diseases such as diabetes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, the compound has been found to have anti-inflammatory, anti-bacterial, and anti-fungal effects. Additionally, the compound has been found to inhibit the growth of certain bacteria, as well as to reduce the activity of certain enzymes involved in the metabolism of lipids. Furthermore, the compound has been found to reduce the production of prostaglandins, which are involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethyl-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole in laboratory experiments include its low toxicity, its ability to inhibit the activity of certain enzymes involved in the metabolism of lipids, and its potential therapeutic effects on metabolic diseases such as diabetes. Additionally, the compound is relatively inexpensive and easy to synthesize. However, there are some limitations to using this compound in laboratory experiments, such as its lack of selectivity in targeting specific enzymes and its lack of specificity in terms of its effects on certain bacteria.

Future Directions

There are several potential future directions for research and development of 4-ethyl-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole. One potential direction is to further investigate the compound’s potential therapeutic effects on metabolic diseases such as diabetes. Additionally, further research into the compound’s potential as an anti-inflammatory, anti-bacterial, and anti-fungal agent could yield promising results. Furthermore, further research into the compound’s potential use as an insecticide could yield beneficial results. Finally, further research into the compound’s mechanism of action could yield valuable insights into its potential therapeutic effects.

Synthesis Methods

4-ethyl-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole is synthesized through a multi-step process that begins with the reaction of 4-ethyl-2-bromo-1,3-benzothiazole with 1H-imidazole-1-methyl-3-azetidinecarboxylic acid in the presence of potassium carbonate and acetic anhydride. This reaction yields the desired product, this compound.